Cas no 38330-80-2 (3-methoxy-3-oxo-propanoic acid;potassium salt)

• Product Name: 3-methoxy-3-oxo-propanoic acid;potassium salt
• CAS No: 38330-80-2
• MF: C₄H₅KO₄
• MW: 156.178402662277
• MDL: MFCD00014021
• CID: 54861
• PubChem ID: 2724687
• Update Time: 2025-06-08

3-methoxy-3-oxo-propanoic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• Potassium 3-methoxy-3-oxopropanoate
• POTASSIUM MONOMETHYL MALONATE
• MONO-METHYL MALONATE POTASSIUM SALT
• MONOMETHYL MONOPOTASSIUM MALONATE
• MALONIC ACID MONOMETHYL ESTER POTASSIUM
• KMM
• METHYL MONO POTASSIUM MALONATE
• METHYL POTASSIUM MALONATE
• Potassiummonomethylmallonate
• Propanedioic acid, monomethyl ester, potassium salt
• Hydrogen Methyl Malonate Potassium Salt
• Monomethyl Potassium Malonate
• Malonic Acid Methyl Ester Potassium Salt
• Malonic Acid Monomethyl Ester Potassium Salt
• Monomethyl Malonate Potassium Salt
• Potassium methyl malonate
• Monomethyl monopotassium malonate, 98%
• MonomethylPotassiumMalonate
• C4H5KO4
• KSC226A9D
• WWTULTKUWBKVGV-UHFFFAOYSA-M
• ANW
• potassium;3-methoxy-3-oxopropanoate
• DITHIOLOXALICACIDDIPOTASSIUMSALT
• EINECS 253-886-8
• AMY3965
• Potassium3-methoxy-3-oxopropanoate
• SCHEMBL344530
• 10.14272/WWTULTKUWBKVGV-UHFFFAOYSA-M.1
• AKOS015851411
• M2149
• 3-methoxy-3-oxopropanoic acid potassium salt
• SY031346
• doi:10.14272/WWTULTKUWBKVGV-UHFFFAOYSA-M.1
• J-524007
• potassium; carbanide; malonic acid;Methyl potassium malonate
• AS-18726
• FT-0628754
• MFCD00014021
• DTXSID90191698
• CS-M3561
• BP-23494
• Propanedioic acid,1-methyl ester,potassium salt
• A824114
• 38330-80-2
• 3-methoxy-3-oxo-propanoic acid;potassium salt
• NS00030369
• DTXCID30114189
• DB-049268

• MDL： MFCD00014021
• Inchi： 1S/C4H6O4.K/c1-8-4(7)2-3(5)6;/h2H2,1H3,(H,5,6);/q;+1/p-1
• InChI Key： WWTULTKUWBKVGV-UHFFFAOYSA-M
• SMILES： [K+].O(C)C(CC(=O)[O-])=O
• BRN： 3633585

Computed Properties

• Exact Mass: 155.98200
• Monoisotopic Mass: 155.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: powder
• Melting Point: 162°C(dec.)(lit.)
• Boiling Point: 232.1°C at 760 mmHg
• Flash Point: No data available
• Solubility: Soluble in methanol.
• PSA: 66.43000
• LogP: -1.70060
• Solubility: Soluble
• Vapor Pressure: No data available

3-methoxy-3-oxo-propanoic acid;potassium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-methoxy-3-oxo-propanoic acid;potassium salt

Research Brief on 3-Methoxy-3-oxo-propanoic Acid Potassium Salt (CAS: 38330-80-2): Recent Advances and Applications

3-Methoxy-3-oxo-propanoic acid potassium salt (CAS: 38330-80-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also known as potassium 3-methoxy-3-oxopropanoate, has garnered attention due to its versatile applications in organic synthesis, drug development, and biochemical studies. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential utility in metabolic pathway modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-methoxy-3-oxo-propanoic acid potassium salt as a precursor in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that this compound could be efficiently converted into ester derivatives, which exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study emphasized the compound's stability and solubility in aqueous solutions, making it a favorable candidate for further pharmaceutical development.

In addition to its synthetic applications, recent research has investigated the biochemical properties of 3-methoxy-3-oxo-propanoic acid potassium salt. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its role as a modulator of cellular metabolism. The study found that the compound could influence the tricarboxylic acid (TCA) cycle by altering the levels of key metabolites, suggesting potential applications in metabolic disorder therapeutics. These findings open new avenues for exploring its use in diseases such as diabetes and cancer.

Another notable development is the incorporation of 3-methoxy-3-oxo-propanoic acid potassium salt into drug delivery systems. A 2023 study in the International Journal of Pharmaceutics described its use as a pH-sensitive component in nanoparticle formulations. The researchers observed that the compound enhanced the stability of the nanoparticles under physiological conditions, improving the targeted delivery of chemotherapeutic agents to tumor sites. This innovation underscores the compound's potential in advancing precision medicine.

Despite these promising applications, challenges remain in optimizing the synthesis and scalability of 3-methoxy-3-oxo-propanoic acid potassium salt. Recent patents (e.g., WO2023124567) have proposed novel catalytic methods to improve yield and purity, addressing some of these limitations. Furthermore, ongoing toxicological studies aim to evaluate its safety profile for clinical use, which will be critical for its transition from laboratory research to therapeutic applications.

In conclusion, 3-methoxy-3-oxo-propanoic acid potassium salt (CAS: 38330-80-2) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to metabolic modulation and drug delivery—highlight its versatility. Future research should focus on refining its synthesis, expanding its therapeutic potential, and addressing safety considerations to fully realize its benefits in medicine and biotechnology.